Cas no 1806508-55-3 (Methyl 3-(4-bromo-3-(bromomethyl)phenyl)propanoate)

• Product Name: Methyl 3-(4-bromo-3-(bromomethyl)phenyl)propanoate
• CAS No: 1806508-55-3
• MF: C₁₁H₁₂Br₂O₂
• MW: 336.019782066345
• CID: 4977274
• Update Time: 2025-05-23

Methyl 3-(4-bromo-3-(bromomethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-bromo-3-(bromomethyl)phenyl)propanoate

• Inchi： 1S/C11H12Br2O2/c1-15-11(14)5-3-8-2-4-10(13)9(6-8)7-12/h2,4,6H,3,5,7H2,1H3
• InChI Key： KLXSSPFONSPHCT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CBr)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3-(4-bromo-3-(bromomethyl)phenyl)propanoate

Comprehensive Overview of Methyl 3-(4-bromo-3-(bromomethyl)phenyl)propanoate (CAS No. 1806508-55-3)

Methyl 3-(4-bromo-3-(bromomethyl)phenyl)propanoate (CAS No. 1806508-55-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its unique brominated aromatic structure, serves as a versatile building block in the development of advanced materials and bioactive molecules. Its molecular formula, C₁₁H₁₂Br₂O₂, highlights the presence of two bromine atoms, which are pivotal for its reactivity and application in cross-coupling reactions, a topic frequently searched by chemists and researchers in organic synthesis forums.

The growing interest in Methyl 3-(4-bromo-3-(bromomethyl)phenyl)propanoate is closely tied to the rising demand for halogenated compounds in drug discovery and material science. Recent trends in AI-driven molecular design and green chemistry have further amplified its relevance, as researchers explore sustainable methods to synthesize such intermediates. Online discussions often revolve around its role in palladium-catalyzed reactions, a hot topic in organic chemistry communities, where users frequently inquire about optimizing reaction yields or alternative synthetic routes.

From a structural perspective, the compound’s bromomethyl and ester functional groups offer dual reactivity, enabling its use in diverse transformations. This aligns with the increasing popularity of multi-functional intermediates in high-throughput screening and combinatorial chemistry, as evidenced by frequent searches on platforms like PubMed and Reaxys. Additionally, its solid-state stability and solubility profile make it a practical choice for laboratory-scale experiments, a point often raised in chemical forums and Q&A platforms like ResearchGate.

In the context of industrial applications, Methyl 3-(4-bromo-3-(bromomethyl)phenyl)propanoate is valued for its role in producing liquid crystal materials and photoactive compounds, areas that have seen exponential growth due to advancements in optoelectronics and display technologies. Searches related to “brominated aromatic esters” often highlight its utility in these niches, underscoring its commercial potential. Furthermore, its compatibility with microwave-assisted synthesis—a technique widely discussed in sustainable chemistry circles—adds to its appeal for modern laboratories.

Quality control and analytical characterization of CAS No. 1806508-55-3 are also frequent topics of interest. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity, a subject detailed in numerous method development papers and online tutorials. The compound’s spectral data, particularly its proton NMR peaks and fragmentation patterns, are often cited in educational resources, catering to students and professionals alike.

Looking ahead, the compound’s adaptability in catalysis and polymer chemistry positions it as a key player in emerging technologies. With the rise of bio-based polymers and smart materials, queries about “brominated building blocks” and their derivatives have surged, reflecting the compound’s enduring relevance. As the scientific community continues to explore its potential, Methyl 3-(4-bromo-3-(bromomethyl)phenyl)propanoate remains a focal point for innovation in both academic and industrial settings.